Cas no 2229235-24-7 ((3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine)

(3-{4-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine is a cyclopropyl-based amine derivative featuring a difluoromethylthio-substituted phenyl group. This compound exhibits structural characteristics that may enhance its utility in pharmaceutical and agrochemical applications, particularly due to the presence of the difluoromethylthio moiety, which can influence metabolic stability and binding affinity. The cyclopropane ring and dimethyl substitution contribute to conformational rigidity, potentially improving selectivity in target interactions. Its amine functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound’s unique combination of fluorinated and sulfur-containing groups may also impart favorable physicochemical properties, such as increased lipophilicity or resistance to enzymatic degradation.
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine structure
2229235-24-7 structure
Product Name:(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
CAS No:2229235-24-7
MF:C13H17F2NS
MW:257.342589139938
CID:6547693
PubChem ID:165980280
Update Time:2025-06-12

(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
    • EN300-1951768
    • (3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine
    • 2229235-24-7
    • Inchi: 1S/C13H17F2NS/c1-13(2)10(7-16)11(13)8-3-5-9(6-4-8)17-12(14)15/h3-6,10-12H,7,16H2,1-2H3
    • InChI Key: HQTSXKOZVFNIEX-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1C=CC(=CC=1)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 257.10497704g/mol
  • Monoisotopic Mass: 257.10497704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.3Ų

(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Pricemore >>

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Additional information on (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine

(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7)

(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by a cyclopropyl ring substituted with a difluoromethyl sulfanylphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The synthesis of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine involves multi-step reactions, including the formation of the cyclopropyl ring and the introduction of the difluoromethyl sulfanylphenyl moiety. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical studies. The use of transition metal-catalyzed reactions and organocatalysis has been particularly noteworthy in optimizing the synthetic route, ensuring high yields and purity levels.

In terms of its biological activity, (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine has shown promising results in several assays. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has demonstrated inhibitory activity against kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential utility in treating inflammatory disorders.

The pharmacokinetic profile of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine is another critical aspect that has been extensively studied. In vitro and in vivo experiments have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in preclinical models, enhancing its safety profile.

Recent research has also explored the mechanism of action of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine. Studies have indicated that it interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. These interactions are crucial for its biological activity and provide insights into its therapeutic potential. Molecular dynamics simulations have further elucidated the binding modes and stability of the compound-protein complexes.

The development of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine as a therapeutic agent is ongoing. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. Preclinical data have provided a strong foundation for these trials, highlighting the compound's potential to address unmet medical needs in areas such as oncology and inflammation.

In conclusion, (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7) represents a promising molecule with diverse biological activities and favorable pharmacological properties. Its unique structure and mechanism of action make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its potential therapeutic applications, paving the way for future clinical advancements.

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